Cas no 651780-46-0 (1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one)
651780-46-0 structure
Product Name:1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one
CAS No:651780-46-0
MF:C10H9BrN2O
MW:253.095261335373
CID:403014
PubChem ID:59127382
Update Time:2025-04-19
1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 1-acetyl-5-bromo-3-methyl-
- 1-(5-bromo-3-methyl-1H-indazol-1-yl)ethanone
- 1-(5-bromo-3-methylindazol-1-yl)ethanone
- 1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one
- CS-0056771
- PS-16960
- SCHEMBL733143
- 651780-46-0
- BBB78046
- MFCD20484247
- 1-Acetyl-5-bromo-3-methyl-1H-indazole
- FT-0737109
- P12771
- DTXSID30731032
- SB16418
- CENOHIFSIOVFMZ-UHFFFAOYSA-N
- DA-03914
- 1-(5-bromo-3-methyl-1H-indazol-1-yl)-ethanone
-
- Inchi: 1S/C10H9BrN2O/c1-6-9-5-8(11)3-4-10(9)13(12-6)7(2)14/h3-5H,1-2H3
- InChI Key: CENOHIFSIOVFMZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(C)=NN2C(C)=O
Computed Properties
- Exact Mass: 251.98987
- Monoisotopic Mass: 251.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM231493-1g |
1-(5-Bromo-3-methyl-1H-indazol-1-yl)ethanone |
651780-46-0 | 95% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM231493-1g |
1-(5-Bromo-3-methyl-1H-indazol-1-yl)ethanone |
651780-46-0 | 95% | 1g |
$574 | 2021-08-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127411-1g |
1-(5-Bromo-3-methyl-1H-indazol-1-yl)ethan-1-one |
651780-46-0 | 98% | 1g |
¥3910.00 | 2024-05-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ4178-1G |
1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one |
651780-46-0 | 97% | 1g |
¥ 2,560.00 | 2023-04-06 | |
| eNovation Chemicals LLC | Y1298649-1G |
1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one |
651780-46-0 | 97% | 1g |
$480 | 2024-07-21 | |
| Aaron | AR00IC5V-100mg |
1H-Indazole, 1-acetyl-5-bromo-3-methyl- |
651780-46-0 | 97% | 100mg |
$125.00 | 2025-02-11 | |
| Aaron | AR00IC5V-250mg |
1H-Indazole, 1-acetyl-5-bromo-3-methyl- |
651780-46-0 | 97% | 250mg |
$207.00 | 2025-02-11 | |
| Aaron | AR00IC5V-10g |
1H-Indazole, 1-acetyl-5-bromo-3-methyl- |
651780-46-0 | 97% | 10g |
$2218.00 | 2025-02-11 | |
| 1PlusChem | 1P00IBXJ-100mg |
1H-Indazole, 1-acetyl-5-bromo-3-methyl- |
651780-46-0 | 95% | 100mg |
$126.00 | 2024-04-22 | |
| 1PlusChem | 1P00IBXJ-250mg |
1H-Indazole, 1-acetyl-5-bromo-3-methyl- |
651780-46-0 | 95% | 250mg |
$209.00 | 2024-04-22 |
1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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